Cas no 1269052-48-3 (3-(2-ethylphenoxy)azetidine;hydrochloride)

3-(2-Ethylphenoxy)azetidine hydrochloride is a chemically synthesized azetidine derivative, characterized by the presence of a 2-ethylphenoxy substituent on the azetidine ring, with the hydrochloride salt enhancing its stability and solubility. This compound serves as a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders or receptor modulation. The azetidine ring contributes to conformational rigidity, potentially improving binding affinity and selectivity in drug design. Its hydrochloride form ensures better handling and formulation compatibility. The structural features of this compound make it suitable for further functionalization, enabling the exploration of structure-activity relationships (SAR) in medicinal chemistry applications.

3-(2-ethylphenoxy)azetidine;hydrochloride structure

1269052-48-3 structure

Product Name:3-(2-ethylphenoxy)azetidine;hydrochloride

CAS No:1269052-48-3

MF:C₁₁H₁₆ClNO

MW:213.703842163086

MDL:MFCD09864486

CID:4566170

PubChem ID:47000794

Update Time:2025-07-02

3-(2-ethylphenoxy)azetidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-(2-Ethylphenoxy)azetidine hydrochloride
- 3-(2-ethylphenoxy)azetidine;hydrochloride
- 3-(2-ETHYLPHENOXY)AZETIDINEHCL
- SB51709
- W15970
- 1269052-48-3
- MFCD09864486
- AKOS027426289
- CS-0324619
- BS-39707
- 3-(2-Ethylphenoxy)azetidinehydrochloride
- 3-(2-Ethylphenoxy)azetidine HCl
- MDL： MFCD09864486
- Inchi： 1S/C11H15NO.ClH/c1-2-9-5-3-4-6-11(9)13-10-7-12-8-10;/h3-6,10,12H,2,7-8H2,1H3;1H
- InChI Key： MGJCVUPAMJRWNG-UHFFFAOYSA-N
- SMILES： Cl.O(C1C=CC=CC=1CC)C1CNC1

Computed Properties

Exact Mass: 213.0920418g/mol
Monoisotopic Mass: 213.0920418g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 156
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 21.3

3-(2-ethylphenoxy)azetidine;hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B434063-10mg	3-(2-ethylphenoxy)azetidine;hydrochloride	1269052-48-3		10mg	$ 50.00	2022-06-07
TRC	B434063-50mg	3-(2-ethylphenoxy)azetidine;hydrochloride	1269052-48-3		50mg	$ 65.00	2022-06-07
TRC	B434063-100mg	3-(2-ethylphenoxy)azetidine;hydrochloride	1269052-48-3		100mg	$ 80.00	2022-06-07
Chemenu	CM291316-25g	3-(2-Ethylphenoxy)azetidine hydrochloride	1269052-48-3	95%+	25g	$482	2024-08-02
abcr	AB218525-1 g	3-(2-Ethylphenoxy)azetidine hydrochloride; 95%	1269052-48-3		1 g	€94.10	2023-07-20
abcr	AB218525-5 g	3-(2-Ethylphenoxy)azetidine hydrochloride; 95%	1269052-48-3		5 g	€186.30	2023-07-20
abcr	AB218525-10 g	3-(2-Ethylphenoxy)azetidine hydrochloride; 95%	1269052-48-3		10 g	€269.00	2023-07-20
abcr	AB218525-25 g	3-(2-Ethylphenoxy)azetidine hydrochloride; 95%	1269052-48-3		25 g	€566.80	2023-07-20
abcr	AB218525-1g	3-(2-Ethylphenoxy)azetidine hydrochloride, 95%; .	1269052-48-3	95%	1g	€94.10	2025-04-21
abcr	AB218525-5g	3-(2-Ethylphenoxy)azetidine hydrochloride, 95%; .	1269052-48-3	95%	5g	€218.80	2025-04-21